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An In-Depth Technical Guide to the Molecular Weight of Yttrium Chloride Hexahydrate
(YCI3-6H20) for Research Applications

Abstract

Yttrium chloride hexahydrate (YCIs:6H20) is a key inorganic compound with expanding
applications in materials science, catalysis, and biomedical research. For the researcher,
scientist, or drug development professional, a precise understanding of its fundamental
properties—chief among them its molecular weight—is paramount for experimental
reproducibility and success. This guide provides a definitive calculation of the molecular weight
of YCIs-:6H20, grounded in the latest standard atomic weights. It further explores the practical
implications of its chemical properties, particularly its hygroscopic nature, on laboratory
procedures. Detailed protocols for accurate solution preparation, handling, and storage are
presented to ensure the integrity of the material and the validity of experimental outcomes.

Fundamental Chemical and Physical Properties

Yttrium chloride hexahydrate is the most common hydrated form of yttrium(lll) chloride.[1] It
presents as a white, crystalline solid that is soluble in water and ethanol.[2][3] A critical
characteristic for laboratory use is its hygroscopic nature, meaning it readily absorbs moisture
from the atmosphere.[2][3] This property necessitates specific storage and handling procedures
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to prevent degradation and ensure accurate measurements. The compound decomposes at
100 °C, losing its waters of hydration.[4][5]

Property Value Source(s)
Chemical Formula YCl3-:6H20 [21[31[5]
Appearance White crystalline powder/solid [31[5]
Density 2.18 g/cm?3 [4115][6]
Melting Point 100 °C (decomposes) [41151[6]
Solubility Soluble in water and ethanol [2]

CAS Number 10025-94-2 [315]

The Definitive Calculation of Molecular Weight

The molecular weight (or molar mass) is a cornerstone calculation for any chemical synthesis
or analysis. It allows for the conversion between the mass of a substance and its molar
guantity, which is essential for stoichiometry and the preparation of solutions with precise
concentrations.

Causality: The Importance of Accurate Atomic Weights

The final molecular weight is the sum of the masses of its constituent atoms. Therefore, its
accuracy is entirely dependent on the precision of the atomic weights used for yttrium, chlorine,
hydrogen, and oxygen. This guide utilizes the standard atomic weights published by
authoritative bodies such as the International Union of Pure and Applied Chemistry (IUPAC).

Standard Atomic Weights of Constituent Elements
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Standard
Element Symbol No. of Atoms Atomic Weight  Source(s)
(g/mol)
Yittrium Y 1 88.90584 [7]
Chlorine Cl 3 35.453 [8]
Hydrogen H 12 1.008 [9][10][11]
Oxygen @] 6 15.999 [12][13]

Step-by-Step Calculation

The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and summing the results.

Yttrium (Y): 1 x 88.90584 g/mol = 88.90584 g/mol

Chlorine (CI): 3 x 35.453 g/mol = 106.359 g/mol

Hydrogen (H): 12 x 1.008 g/mol = 12.096 g/mol

Oxygen (O): 6 x 15.999 g/mol = 95.994 g/mol
Total Molecular Weight: 88.90584 + 106.359 + 12.096 + 95.994 = 303.35484 g/mol

This value is often rounded to 303.35 g/mol or 303.36 g/mol in commercial and safety
literature.[14][15] Minor variations in reported values typically arise from the use of different
atomic weight sources or rounding conventions.

Practical Implications and Handling for Researchers
The Critical Role of Hygroscopicity in Accurate
Weighing

The primary challenge in working with yttrium chloride hexahydrate is its hygroscopicity.
When exposed to ambient air, the compound will absorb atmospheric water. This absorbed
moisture adds mass to the sample without increasing the amount of YCIz-6H20.
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Causality: Failing to account for this leads to a systematic error in weighing. The measured
mass will be artificially inflated, causing a researcher who prepares a solution based on this
weight to achieve a final concentration that is lower than intended. In sensitive applications like
catalysis or drug delivery formulation, such concentration errors can significantly alter reaction
kinetics, product yield, and biological activity, invalidating the experimental results.

Experimental Protocol: Preparation of a 0.1 M Aqueous
Solution of Yttrium Chloride Hexahydrate

This protocol is designed as a self-validating system. By adhering to these steps, the
researcher minimizes the impact of hygroscopicity, ensuring the final solution concentration is
accurate and reproducible.

Materials:

e Yttrium chloride hexahydrate (YCls-6H20)
e Deionized water (18.2 MQ-cm)

e 100 mL volumetric flask (Class A)

¢ Analytical balance (readability +0.1 mg)

e Weighing boat or paper

e Spatula

» Desiccator

Procedure:

e Pre-Weighing Preparation: Place the sealed container of yttrium chloride hexahydrate and
a clean, dry weighing boat inside a desiccator for at least 30 minutes. This ensures the
material and weighing vessel are in a moisture-free environment, minimizing water
absorption during handling.

» Calculation: Calculate the mass of YCI3-6H20 required.
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o Mass = Molarity x Molecular Weight x Volume

o Mass = 0.1 mol/L x 303.35 g/mol x 0.1 L =3.0335 g

» Weighing: Quickly and efficiently weigh out approximately 3.0335 g of the compound onto
the weighing boat using the analytical balance. Record the exact mass to four decimal
places. The speed is critical to minimize exposure to ambient air.

» Dissolution: Carefully transfer the weighed solid into the 100 mL volumetric flask. Use a
small amount of deionized water to rinse the weighing boat, ensuring all the solid is
transferred quantitatively into the flask.

e Solubilization: Add deionized water to the flask until it is approximately half-full. Swirl gently
to dissolve the solid completely. Yttrium chloride hexahydrate is readily soluble, so this
process should be rapid.

 Dilution to Volume: Once the solid is fully dissolved, continue to add deionized water
carefully until the bottom of the meniscus aligns precisely with the calibration mark on the
neck of the volumetric flask.

» Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is thoroughly
mixed and the concentration is uniform.

o Storage: Transfer the prepared solution to a clean, properly labeled, and sealed container.
Store according to laboratory safety guidelines.

Workflow for Accurate Solution Preparation
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Caption: Workflow for preparing an accurate molar solution of YClIs-6H20.
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Relevance in Drug Development and Advanced
Research

A precise molecular weight is foundational for the use of yttrium chloride hexahydrate in
advanced applications where stoichiometry and precursor purity are critical.

o Precursor for Advanced Materials: It is a vital starting material for synthesizing yttrium-based
materials like yttrium oxide (Y203) nanocrystals, phosphors, and ceramics.[5][16][17] The
mass of the precursor directly dictates the yield and properties of the final material.

o Catalysis: In organic synthesis, YCI3-6H20 functions as a Lewis acid catalyst.[5][16] The
catalyst loading, calculated based on its molecular weight, is a critical parameter for
optimizing reaction rates and selectivity.

» Biomedical Applications: Emerging research explores its use in creating contrast agents for
medical imaging and as a precursor for radiopharmaceuticals used in targeted therapies.[5]
In these fields, exact dosing and formulation based on molar concentrations are non-
negotiable for safety and efficacy.
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Caption: Role of YCIs-:6H20 as a foundational precursor in various research fields.

Safety, Handling, and Disposal
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5.1. Hazard Identification Yttrium chloride hexahydrate is classified as an irritant. It may
cause skin irritation (H315), serious eye irritation/damage (H318/H319), and may cause
respiratory irritation (H335).[6][18]

5.2. Recommended Personal Protective Equipment (PPE)

Eye Protection: Safety glasses or chemical splash goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat.

Respiratory Protection: Use only in a well-ventilated area. If dust is generated, a NIOSH-
approved particulate respirator is recommended.[19][20]

5.3. First Aid Measures

If Inhaled: Move the person to fresh air.[19]

In Case of Skin Contact: Wash off with plenty of soap and water.[21]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

If Swallowed: Rinse mouth with water. Do not induce vomiting.[21]
5.4. Storage and Disposal

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[2][19]

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, state, and federal regulations. Avoid release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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